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Compound of Interest

Compound Name: Nobelium

CAS No.: 10028-14-5

Cat. No.: B154978

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals engaged in the study of nobelium's solid-state properties. This resource

provides troubleshooting guides and frequently asked questions (FAQs) to address the

significant experimental limitations you may encounter.

Frequently Asked Questions (FAQs)
Q1: Why is it so challenging to produce sufficient quantities of nobelium for solid-state

studies?

A1: The primary challenge in producing nobelium is that it is a synthetic element and cannot

be found in nature.[1][2][3] It can only be created in particle accelerators by bombarding lighter

elements with charged particles, a process that is both costly and technologically demanding.

[4][5] Production is quantified in terms of individual atoms rather than grams, making it

impossible to create bulk quantities needed for traditional solid-state characterization

techniques.[5] For example, a common production method involves irradiating a californium-

249 target with carbon-12 ions.[1]
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Q2: How does the short half-life of nobelium isotopes impact experimental measurements?

A2: All known isotopes of nobelium are radioactive and have very short half-lives, ranging from

microseconds to a maximum of 58 minutes for the most stable isotope, ²⁵⁹No.[4][6][7] This

extreme instability means that any produced nobelium atoms decay very quickly, leaving an

exceptionally short window for experimental observation.[5] Consequently, experiments must

be designed to be extremely fast and efficient, often requiring repeated production cycles to

gather sufficient data from the decay of single atoms.[5] The short half-life fundamentally limits

the types of measurements that can be performed, particularly those requiring longer

acquisition times.

Q3: What are the primary experimental techniques available for studying elements like

nobelium on an "atom-at-a-time" basis?

A3: Given the production of only a few atoms at a time, researchers rely on specialized "atom-

at-a-time" chemistry techniques.[8][9][10] These methods are designed to deduce chemical

and physical properties from the behavior of individual atoms.[8] A key approach involves

chemical separation and detection of the radioactive decay of a single atom.[8][10] Recently, a

new technique developed at Berkeley Lab's 88-Inch Cyclotron has allowed for the first direct

measurement of molecules containing nobelium by using a mass spectrometer to identify the

exact molecules formed.[11][12]

Q4: Are there any viable surrogate elements that can be used to predict nobelium's solid-state

properties?

A4: Yes, surrogate studies are a common approach in heavy element research. Nobelium is

expected to behave as a heavier homolog to ytterbium in the periodic table.[4] Therefore,

ytterbium is often used as a surrogate to predict some of nobelium's properties. Additionally,

other late actinide elements like fermium and mendelevium can provide insights.[5] However,

relativistic effects in heavy elements can lead to unexpected deviations from periodic trends,

making direct experimental verification crucial.[11][13]

Q5: What are the major safety concerns when handling nobelium?

A5: The primary safety concern with nobelium is its high radioactivity.[1] As a synthetic, highly

radioactive metal, it is toxic due to its radioactivity and requires specialized handling
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procedures and facilities to minimize radiation exposure.[1][3] All experiments must be

conducted in appropriately shielded hot cells or glove boxes.

Quantitative Data Summary
The following table summarizes key quantitative data for commonly used nobelium isotopes in

research.

Isotope Half-life
Primary Decay
Mode(s)

Production
Reaction Example

²⁵⁹No 58 minutes
α (75%), ε (25%), SF

(<10%)
²⁴⁸Cm(¹³C, 2n)²⁵⁹No

²⁵⁵No 3.1 minutes α (61%), β+ (39%) ²⁴⁹Cf(¹²C, 6n)²⁵⁵No

²⁵⁴No 51 seconds α (90%), β+ (10%) ²⁰⁸Pb(⁴⁸Ca, 2n)²⁵⁴No

²⁵³No 1.62 minutes α (55%), β (45%) ²⁴⁴Cm(¹³C, 4n)²⁵³No

²⁵²No 2.57 seconds α, SF ²⁴⁴Cm(¹²C, 4n)²⁵²No

Data compiled from multiple sources.[4][7][14]

Experimental Protocols
1. Atom-at-a-Time Gas-Phase Chromatography

This protocol is a generalized method for studying the chemical properties of single atoms of

heavy elements like nobelium.

Objective: To determine the volatility and reactivity of nobelium by observing its interaction

with a surface.

Methodology:

Production: Produce nobelium atoms via a nuclear fusion reaction in a particle

accelerator (e.g., bombarding a curium target with carbon ions).[5]
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Thermalization and Transport: The produced nobelium atoms recoil from the target and

are stopped in a gas-filled chamber (e.g., filled with helium). They are then transported by

the gas flow through a capillary.

Chromatography: The capillary leads to a chromatography column, which is a tube with a

temperature gradient and a surface coated with a specific material (e.g., gold or quartz).

[13]

Adsorption and Detection: As the nobelium atom travels through the column, it will adsorb

onto the surface at a specific temperature, which is related to its volatility. The position of

adsorption is determined by detecting the radioactive decay of the atom using an array of

detectors along the column.

Data Analysis: By repeating the experiment many times, a distribution of adsorption

positions is obtained, which can be used to calculate thermodynamic properties like the

enthalpy of adsorption.

2. Surrogate Studies with Lighter Homologs

This protocol outlines a general approach for using surrogate elements to predict the properties

of nobelium.

Objective: To infer the solid-state properties of nobelium by studying a more accessible

element with similar expected chemical behavior.

Methodology:

Surrogate Selection: Choose a suitable surrogate element. For nobelium, ytterbium (Yb)

is a common choice due to its analogous electron configuration.

Experimentation with Surrogate: Perform the desired solid-state measurements on the

surrogate element. This could include X-ray diffraction to determine crystal structure, or

measurements of metallic radius and melting point.

Theoretical Modeling: Use theoretical models, such as density functional theory (DFT), to

calculate the properties of both the surrogate and nobelium.
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Validation and Extrapolation: Compare the experimental results for the surrogate with the

theoretical calculations for the surrogate to validate the model. Then, use the validated

model to predict the properties of nobelium.

Consideration of Relativistic Effects: Analyze how relativistic effects might cause

nobelium's properties to deviate from those of its lighter homolog.

Visualizations

Experimental Workflow for Nobelium Studies

Production

Separation & Transport Measurement Data Analysis

Target AcceleratorPlaced in

Ion_Beam Directed at

Gas-filled Recoil ChamberRecoils into Gas Jet Transport Chemistry/Physics Apparatus DetectorDecay Event Data_Acquisition Statistical Analysis

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for studying nobelium.
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Challenges in Nobelium Solid-State Research

Low Production Rate
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(e.g., Crystal Structure) Reliance on Single-Atom Detection

Necessitates Fast, Efficient Experiments

Reliance on Surrogate Studies & Theory

Click to download full resolution via product page

Caption: Interconnected challenges in the study of nobelium's solid-state properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicool.com [chemicool.com]

2. Nobelium Isotopes - List and Properties [chemlin.org]

3. Nobelium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b154978/docs?utm_src=pdf-body-img#technical-support-center-investigating-nobelium-s-solid-state-properties
https://www.benchchem.com/product/b154978/docs?utm_src=pdf-body#technical-support-center-investigating-nobelium-s-solid-state-properties
https://www.benchchem.com/product/b154978?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicool.com/elements/nobelium.html
https://www.chemlin.org/chemical-elements/nobelium-isotopes.php
https://periodic-table.rsc.org/element/102/nobelium
https://periodic-table.rsc.org/element/102/nobelium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Nobelium - Wikipedia [en.wikipedia.org]

5. Nobelium: Element Properties And Applications [samaterials.co.uk]

6. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Isotopes of nobelium - Wikipedia [en.wikipedia.org]

8. pubs.acs.org [pubs.acs.org]

9. Heavy Element Chemistry – Folden Group [cyclotron.tamu.edu]

10. pubs.acs.org [pubs.acs.org]

11. New Technique Sheds Light on Chemistry at the Bottom of the Periodic Table - Berkeley
Lab – Berkeley Lab News Center [newscenter.lbl.gov]

12. physicsworld.com [physicsworld.com]

13. Exploring the superheavy elements at the end of the periodic table | College of Chemistry
[chemistry.berkeley.edu]

14. scienceinfo.com [scienceinfo.com]

To cite this document: BenchChem. [Technical Support Center: Investigating Nobelium's
Solid-State Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154978/docs#technical-support-center-investigating-
nobelium-s-solid-state-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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